Cas no 9001-37-0 (beta-D-Glucose)

• Product Name: beta-D-Glucose
• CAS No: 9001-37-0
• MF: ₂₃₂-₆₀₁-₀
• MW: 0
• MDL: MFCD00131182
• CID: 807381
• PubChem ID: 87570267
• Update Time: 2025-06-19

beta-D-Glucose Chemical and Physical Properties

Names and Identifiers

• EC 1.1.3.4
• 1.1.3.4
• BETA-D-GLUCOSE: OXYGEN 1-OXIDOREDUCTASE
• BETA-D-GLUCOSE: OXYGEN 1-OXIDOREDUCTASE TYPE II
• BETA-D-GLUCOSE: OXYGEN 1-OXIDOREDUCTASE TYPE II-S
• BETA-D-GLUCOSE: OXYGEN 1-OXIDOREDUCTASE TYPE VII
• BETA-D-GLUCOSE: OXYGEN 1-OXIDOREDUCTASE TYPE X-S
• GOD
• GOD TYPE II
• Glucose oxidase
• Glucose Oxidase from Aspergillus niger
• Oxidase, glucose
• GLUCOSE OXIDASE, ASPERGILLUS
• 10KU
• 1MU
• 250KU
• 50KU
• GOX
• mg?]
• β-D-Glucose:oxygen 1-oxidoreductase
• G.Od.
• Bakezyme G01500
• beta-D-Glucose oxidase
• beta-D-Glucose:quinone oxidoreductase
• beta-D-glucose
• beta-D-glucopyranose
• glucoside
• beta-glucose
• beta-Dextrose
• b-Glucose
• b-d-glucose
• beta-d-(+)-glucose
• .beta.-D-Glucopyranose
• WQZGKKKJIJFFOK-VFUOTHLCSA-N
• J4R00M814D
• (2R,3R,4S,5S,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• Curdlan
• .beta.-D-Glucose
• BGC
• ZYMOSAN
• Glucose, (beta-D)-Isomer
• Callose
• Curdlan gum
• b-Dextrose
• beta-D-Glucopyranose, anhydrous
• Galactitol,1,5-anhydro-1-C-phenyl-
• beta-D-Glc
• Oxidase, glucose (9CI)
• D-Glucose oxidase
• D-Glucose oxidases
• D-Glucose-1-oxidase
• Alfamalt Gloxyl 4080
• Bakezyme GO 1500
• Corylophyline
• De-oxin
• Deoxin-1
• E.C. 1.1.3.4
• Fermizyme GO 1500
• Fermizyme GO-10000
• G 2133
• GLO 201
• Glucose 1 oxidases
• Glucose 1-oxidase
• Glucose aerodehydrogenase
• Glucose Oxidase "Amano" 2
• Glucose oxidases
• Glucose oxidoreductase
• Gluzyme
• Gluzyme 2500 BG
• Gluzyme 500 MG
• Gluzyme Mono 10,000BG
• Grindamyl S 757
• Hyderase
• Hyderase 15
• Hyderase HC
• Hyderase L
• Maxapal GO 4
• MeSH ID: D005949
• Microcid
• Notatin
• Novozym 37007
• Novozym 771
• Optimase GO
• OXY GO L-5000
• Oxygo
• Oxygo 1500
• Oxygo HP-L 5000
• Penatin
• Sigma G 7016
• Sumizyme GOP
• Sumizyme PGO
• SynthaCLEC-GO
• β-D-Glucose oxidase
• β-D-glucose oxidases
• β-D-Glucose:quinone oxidoreductase
• EINECS 207-756-2
• NSC-759603
• NS00069369
• (1->3)-beta-D-glucopyranan
• .beta.-D-ribo-Hexopyranose, 1,6-anhydro-3-deoxy-2-O-phenyl-4-O-(phenylmethyl)-
• Beta-D-glucose(contains alpha-D-glucose)
• BS-22220
• NCGC00263446-02
• Clearsweet 95
• Staleydex 111
• BDBM50240803
• Meritose
• 136760-05-9
• DA-62543
• 28905-12-6
• CHEBI:15903
• GLUCOSE, .BETA.-D
• AKOS016010209
• -D-glucose
• 50986-29-3
• Beta-d-glucose, anhydrous
• (1->6)-beta-D-glucan
• SCHEMBL25601
• 9001-37-0
• CHEBI:24278
• CHEBI:18246
• beta-(1,3)-glucan
• UNII-J4R00M814D
• CHEBI:27380
• CPC hydrate
• 54724-00-4
• (2R,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• .beta.-d-Glucose, anhydrous
• ?-D-Glucose (contains alpha-D-Glucose)
• Tabfine 097(HS)
• CHEBI:27517
• (1->2)-beta-D-glucopyranan
• Cerelose 2001
• C00221
• beta -d-glucose
• YC46078
• Staleydex 95M
• 6-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrol
• NSC759603
• ?-D-GLUCOSE
• Vadex
• DB02379
• (1->2)-beta-D-glucan
• 4-Morpholineacetic acid, a-Methylene-, Methyl ester
• (+)-Glucose
• beta-D-glucose; D-glucose; glucose
• Corn sugar
• MFCD00063989
• D90709
• I(2)-D-Glucopyranose
• Grape sugar
• 492-61-5
• 133947-06-5
• Clintose L
• CS-0083772
• (1->3)-beta-D-glucan
• A-D-Glucopyranose
• Q23905968
• Glucodin
• (1,2-beta-D-glucosyl)n
• Goldsugar
• CHEMBL1614854
• 9010-72-4
• 100 U/mg
• Pharmakon1600-01300015
• GLUCOSE, BETA-D-
• Roferose ST
• W-202206
• Glucosides
• DTXSID70883403
• CHEBI:37671
• G0047
• 128009-02-9
• Beta-D-glucose anhydrous
• (1->6)-beta-D-glucopyranan
• AE-562/43459286
• .BETA.-D-GLUCOSE ANHYDROUS
• HY-121965
• beta-D-Glucose

• MDL： MFCD00131182
• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6-/m1/s1
• InChI Key： WQZGKKKJIJFFOK-VFUOTHLCSA-N
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 180.063
• Monoisotopic Mass: 180.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.6

Experimental Properties

• Color/Form: Nearly white to light brownish yellow powder, or yellow to brown liquid.
• Density: 1.00 g/mL at 20 °C
• Melting Point: No data available
• Boiling Point: 513.7±50.0 °C at 760 mmHg
• Flash Point: 226.8±23.6 °C
• PH: 4.5
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture.
• LogP: -3.24
• Solubility: Soluble in water, insoluble in ether, chloroform, butanol, pyridine, glycerol, ethylene glycol, dioxane, 1,3-propanediol and formamide. It can be precipitated by 50% acetone or 66% methanol
• Merck: 4460

beta-D-Glucose Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H334
• Warning Statement： P261,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 42
• Safety Instruction： 22-45
• FLUKA BRAND F CODES：3-10
• RTECS：RQ8452000
• Hazardous Material Identification：
• Storage Condition：−20°C

Additional information on beta-D-Glucose

Properties and Applications of Beta-D-Glucose (CAS No. 9001-37-0)

Beta-D-Glucose, with the chemical formula C���H₁₂O₆ and CAS number 9001-37-0, is a fundamental monosaccharide that plays a crucial role in various biological and chemical processes. As a linear aldohexose, it is one of the most abundant sugars found in nature, primarily existing in the form of cyclic structures such as glucose, which is its more common configuration. However, Beta-D-Glucose specifically refers to the β-anomer of glucose, distinguished by its specific stereochemical arrangement at the anomeric carbon. This compound is widely utilized in pharmaceuticals, food industry, and research due to its versatile reactivity and structural properties.

The significance of Beta-D-Glucose (CAS No. 9001-37-0) lies in its multifaceted applications across different scientific domains. In pharmaceutical research, this compound serves as a key intermediate in the synthesis of various therapeutic agents. Its ability to form glycosidic bonds makes it indispensable in the development of glycoproteins and other carbohydrate-based drugs. Recent studies have highlighted its role in enhancing drug solubility and bioavailability, a critical factor in modern drug design.

Moreover, Beta-D-Glucose is extensively employed in the food industry as a sweetener and preservative. Its stability under various conditions ensures prolonged shelf life for food products, while its natural sweetness makes it an attractive alternative to artificial sweeteners. The growing demand for natural and health-conscious products has further propelled the use of Beta-D-Glucose (CAS No. 9001-37-0) in this sector.

In academic research, Beta-D-Glucose has been a subject of extensive investigation due to its structural complexity and biological relevance. Researchers have been exploring its potential applications in nanotechnology, particularly in the development of carbohydrate-based polymers for drug delivery systems. The unique properties of Beta-D-Glucose, such as its ability to self-assemble into supramolecular structures, have opened new avenues for creating novel materials with tailored functionalities.

Recent advancements in biotechnology have also leveraged Beta-D-Glucose (CAS No. 9001-37-0) for metabolic engineering purposes. Scientists have engineered microorganisms to produce this compound efficiently, which can then be used as a substrate for synthesizing other valuable chemicals. This approach aligns with the principles of green chemistry, promoting sustainable production methods that minimize environmental impact.

The pharmaceutical industry has seen significant developments in using Beta-D-Glucose as a precursor for antiviral and antibacterial agents. Its structural framework allows for modifications that enhance its efficacy against pathogens. For instance, derivatives of Beta-D-Glucose have been investigated for their potential to inhibit bacterial biofilm formation, a major challenge in treating chronic infections.

Another emerging application of Beta-D-Glucose (CAS No. 9001-37-0) is in the field of regenerative medicine. Researchers have explored its role in stimulating tissue growth and wound healing due to its ability to interact with cellular receptors involved in these processes. Preliminary studies suggest that Beta-D-Glucose can promote angiogenesis and cell proliferation, making it a promising candidate for developing new therapeutic strategies.

The chemical properties of Beta-D-Glucose also make it valuable in analytical chemistry. Its high reactivity allows chemists to develop sensitive detection methods for various analytes. For example, enzyme-linked immunosorbent assays (ELISAs) often utilize Beta-D-Glucose derivatives as substrates to detect specific biomolecules accurately.

In conclusion, Beta-D-Glucose (CAS No. 9001-37-0) is a versatile compound with far-reaching implications across multiple scientific disciplines. Its applications range from pharmaceuticals and food science to nanotechnology and biotechnology, underscoring its importance in modern research and industry. As scientific understanding continues to evolve, it is likely that new uses for this compound will emerge, further solidifying its role as a cornerstone of chemical innovation.